Cas no 10433-88-2 (Propanedioic acid,2-methyl-2-(3-oxobutyl)-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-methyl-2-(3-oxobutyl)-, 1,3-diethyl ester
• CAS No: 10433-88-2
• MF: C₁₂H₂₀O₅
• MW: 244.284204483032
• CID: 178595
• PubChem ID: 342232
• Update Time: 2025-04-19

Propanedioic acid,2-methyl-2-(3-oxobutyl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-methyl-2-(3-oxobutyl)-, 1,3-diethyl ester
• diethyl 2-methyl-2-(3-oxobutyl)propanedioate
• 2-methyl-2-(3oxobutyl)-diethyl ester
• 2-methyl-2-(3-oxo-butyl)-propanedioic acid diethyl ester
• 5,5-dicarbethoxy-2-hexanone
• AC1L7VPR
• diethyl 2-methyl-2-(3-oxobutyl)malonate
• diethyl 2-methyl-2-(3-oxobutyl)-propanedioate
• methyl-(3-oxo-butyl)-malonic acid diethyl ester
• Methyl-(3-oxo-butyl)-malonsaeure-diaethylester
• methyl(3-oxobutyl)propanedioic acid diethyl ester
• NSC378220
• 10433-88-2
• KSWCYAJKDRMLKY-UHFFFAOYSA-N
• Diethyl methyl(3-oxobutyl)propanedioate
• SCHEMBL10841216
• NSC-378220
• DTXSID90321579
• 1,3-diethyl 2-methyl-2-(3-oxobutyl)propanedioate

• Inchi： 1S/C12H20O5/c1-5-16-10(14)12(4,8-7-9(3)13)11(15)17-6-2/h5-8H2,1-4H3
• InChI Key： KSWCYAJKDRMLKY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C)CCC(C)=O)=O

Computed Properties

• Exact Mass: 244.1311
• Monoisotopic Mass: 244.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67
• LogP: 1.48810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters